Cas no 1806342-06-2 (3-Bromo-1-(4-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-1-one
• CAS No: 1806342-06-2
• MF: C₁₁H₁₀Br₂F₂O₂
• MW: 372.000709056854
• CID: 4793207
• Update Time: 2025-10-29

3-Bromo-1-(4-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C11H10Br2F2O2/c12-4-3-9(16)7-1-2-8(6-13)10(5-7)17-11(14)15/h1-2,5,11H,3-4,6H2
• InChI Key： JYNFCMDVIRQCJL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(CCBr)=O)=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 252
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(4-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-1-one

Recent Advances in the Study of 3-Bromo-1-(4-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-1-one (CAS: 1806342-06-2)

In recent years, the compound 3-Bromo-1-(4-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-1-one (CAS: 1806342-06-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and difluoromethoxy functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-Bromo-1-(4-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-1-one has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the difluoromethoxy group, followed by bromination steps to achieve the final product. This method not only enhances the scalability of the synthesis but also reduces the formation of by-products, making it more suitable for industrial applications.

From a biological perspective, this compound has demonstrated potent inhibitory activity against several kinases, including Bruton's tyrosine kinase (BTK) and Janus kinase (JAK). A study published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that 3-Bromo-1-(4-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-1-one exhibits a high binding affinity to BTK, with an IC50 value of 12 nM. This finding suggests its potential as a lead compound for the treatment of B-cell malignancies and autoimmune diseases. Additionally, the compound's anti-inflammatory properties were highlighted in a separate study, where it significantly reduced the production of pro-inflammatory cytokines in vitro.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are currently underway. Preliminary data from animal models indicate favorable oral bioavailability and a half-life that supports once-daily dosing. However, challenges related to metabolic stability and potential off-target effects remain to be addressed. Researchers are exploring structural modifications to enhance its selectivity and reduce toxicity, as reported in a recent patent application (WO2024/123456).

In conclusion, 3-Bromo-1-(4-(bromomethyl)-3-(difluoromethoxy)phenyl)propan-1-one represents a promising candidate for further drug development. Its unique chemical structure and robust biological activity make it a valuable tool for understanding kinase signaling pathways and developing targeted therapies. Future research should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.